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Compound of Interest

Compound Name: 2-Methylacetophenone

Cat. No.: B146604

This technical guide provides an in-depth overview of the key physical properties of 2-
Methylacetophenone, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis who
require precise and reliable data for their work. This document outlines the established values
for these properties and details the general experimental methodologies employed for their
determination.

Core Physical Properties

2-Methylacetophenone, also known as o-acetyltoluene, is an aromatic ketone that presents
as a colorless to pale yellow liquid at room temperature.[1][2] It is recognized for its
characteristic sweet, floral aroma.[1] The physical properties of this compound are crucial for its
application in various fields, including as an intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1][2]

Data Summary

The quantitative physical data for 2-Methylacetophenone are summarized in the table below
for ease of reference and comparison. These values are consistently reported across various
chemical data sources.
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Physical Property Value Conditions

Boiling Point 214 °C At 760.00 mm Hg[1][3][4]1[5]
216 °C Not specified

Density 1.026 g/mL At 25 °C[1][4][5][6]

1.02 g/mL At 20/20 °C[7]

Experimental Protocols for Physical Property
Determination

The following sections describe the standard experimental methodologies for determining the
boiling point and density of liquid organic compounds like 2-Methylacetophenone. While
specific laboratory conditions may vary, these protocols outline the fundamental principles and
procedures.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[8] For a pure compound, the boiling point is a sharp,
characteristic value.

1. Distillation Method:

This method is suitable when a relatively larger quantity of the sample is available and
purification is also desired.

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer.

e Procedure:

o The liquid sample (at least 5 mL) is placed in the distilling flask along with boiling chips or
a magnetic stir bar to ensure smooth boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor that is in
equilibrium with the liquid.

The distilling flask is heated gently.

As the liquid boils, the vapor rises, passes into the condenser, liquefies, and is collected in
the receiving flask.

The temperature is recorded when it becomes constant. This stable temperature reading
is the boiling point of the liquid.

o Key Considerations: It is crucial to record the atmospheric pressure at the time of the

measurement, as the boiling point is pressure-dependent.

2. Thiele Tube Method:

This micro-scale method is advantageous when only a small amount of the substance is

available.

o Apparatus: A Thiele tube, a thermometer, a small test tube (e.g., a fusion tube), and a

capillary tube sealed at one end.

e Procedure:

[e]

A few drops of the liquid are placed in the small test tube.

The sealed capillary tube is inverted and placed into the liquid in the test tube.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).

The side arm of the Thiele tube is heated gently.
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o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is stopped, and the apparatus is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.[8][9][10]

Determination of Density

Density is defined as the mass of a substance per unit volume.[11] For a liquid, it is typically
measured in grams per milliliter (g/mL) or grams per cubic centimeter (g/cms3).

1. Volumetric Flask and Balance Method:
This is a straightforward and common method for determining the density of a liquid.

o Apparatus: A volumetric flask of a known volume (e.g., 10 mL or 25 mL) and an analytical
balance.

e Procedure:
o An empty, clean, and dry volumetric flask is accurately weighed on the analytical balance.

o The liquid sample is carefully added to the volumetric flask until the bottom of the
meniscus aligns with the calibration mark on the neck of the flask.

o The filled volumetric flask is reweighed.

o The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

o The density is calculated by dividing the mass of the liquid by the known volume of the
flask.

o Key Considerations: The temperature at which the measurement is made should be
recorded, as density is temperature-dependent. The volumetric flask must be scrupulously
clean and dry to ensure accurate measurements.
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Synthesis Pathway of 2-Methylacetophenone

2-Methylacetophenone is commonly synthesized via the Friedel-Crafts acylation of toluene.[1]
This electrophilic aromatic substitution reaction involves the introduction of an acyl group onto
the aromatic ring of toluene. The following diagram illustrates the key steps in this synthesis.

Click to download full resolution via product page

Caption: Friedel-Crafts acylation synthesis of 2-Methylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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